Cas no 154757-99-0 (Benzoxazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidene-1-propen-1-yl-3-ylidene]]bis[3-methyl-,iodide (1:4))

• Product Name: Benzoxazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidene-1-propen-1-yl-3-ylidene]]bis[3-methyl-,iodide (1:4)
• CAS No: 154757-99-0
• MF: C₄₅H₅₈IN₆O₂
• MW: 841.885503292084
• CID: 196614
• Update Time: 2024-01-26

Benzoxazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidene-1-propen-1-yl-3-ylidene]]bis[3-methyl-,iodide (1:4) Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidene-1-propen-1-yl-3-ylidene]]bis[3-methyl-,iodide (1:4)
• 2-(METHYLTHIO)-4AH-PYRROLO[2,3-D]PYRIMIDIN-4(7H)-ONE
• 2-methylsulfanyl-1,4a-dihydropyrrolo[2,3-d]pyrimidin-4-one
• Benzoxazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidene-1-propen-1-yl-3-ylidene]]bi
• 1-{3-[{3-[dimethyl(3-{4-[(1E,3E)-3-(3-methyl-1,3-benzoxazol-2(3H)-ylidene)prop-1-en-1-yl]pyridinium-1-yl}propyl)ammonio]propyl}(dimethyl)ammonio]propyl}-4-[(1E,3Z)-3-(3-methyl-1,3-benzoxazol-2(3H)-ylidene)prop-1-en-1-yl]pyridinium tetraiodide
• BENZOXAZOLIUM, 2,2'-[1,3-PROPANEDIYLBIS[(DIMETHYLIMINIO)-3,1-PROPANEDIYL-1(4H)-PYRIDINYL-4-YLIDENE-1-PROPEN-1-YL-3-YLIDENE]]BIS[3-METHYL-, TETRAIODIDE
• POPO 3
• POPO 3 IODIDE
• 2-((E)-3-[1-(3-[[3-(DIMETHYL(3-[4-[(E)-3-(3-METHYL-1,3-BENZOXAZOL-3-IUM-2-YL)-2-PROPENYLIDENE]-1(4H)-PYRIDINYL]PROPYL)AMMONIO)PROPYL](DIMETHYL)AMMONIO]PROPYL)-4(1H)-PYRIDINYLIDENE]-1-PROPENYL)-3-METHYL-1,3-BENZOXAZOL-3-IUM TETRAIODIDE

• Inchi： 1S/C45H58N6O2.HI/c1-46-40-18-7-9-20-42(40)52-44(46)22-11-16-38-24-30-48(31-25-38)28-13-34-50(3,4)36-15-37-51(5,6)35-14-29-49-32-26-39(27-33-49)17-12-23-45-47(2)41-19-8-10-21-43(41)53-45;/h7-12,16-27,30-33H,13-15,28-29,34-37H2,1-6H3;1H/q+4;/p-1
• InChI Key： WAHNRSBVZXQONB-UHFFFAOYSA-M
• SMILES： C[N+]1=C(OC2C=CC=CC1=2)C=CC=C1C=CN(CCC[N+](C)(C)CCC[N+](C)(C)CCCN2C=CC(=CC=CC3=[N+](C4C=CC=CC=4O3)C)C=C2)C=C1.[I-]

Computed Properties

• Exact Mass: 1163.6244

Experimental Properties

• Density: g/cm3
• Melting Point: >250℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in N,N-dimethylformamide
• PSA: 40.52
• λmax: 534 nm